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Compound of Interest

Compound Name: Gsk481

Cat. No.: B15582248

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of the research chemical Gsk481, a potent and selective RIP1 kinase
inhibitor, is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide provides a comprehensive overview of the recommended procedures
for the disposal of Gsk481, its solutions, and contaminated materials. Adherence to these
guidelines will minimize risks to personnel and the environment.

Chemical and Safety Data Summary

All personnel handling Gsk481 should be familiar with its chemical properties and storage
requirements to ensure safe handling and to inform proper disposal methods.
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Property Value

(S)-5-benzyl-N-(5-methyl-4-ox0-2,3,4,5-
Chemical Name tetrahydrobenzolb][1][2]oxazepin-3-yl)isoxazole-

3-carboxamide

Molecular Formula C21H19N304

Molecular Weight 377.39 g/mol

CAS Number 1622849-58-4

Appearance Solid powder

Solubility Soluble in DMSO (= 35 mg/mL)[3][4]
Storage (Powder) 3 years at -20°C, 2 years at 4°C[5][6]
Storage (In Solvent) 2 years at -80°C, 1 year at -20°C[3][5]

While specific hazard data for Gsk481 is not

readily available, similar chemical compounds
Known Hazards . L

should be handled with care. Assume it is a

hazardous chemical waste.

General Disposal Philosophy

As with most research chemicals, Gsk481 and any materials contaminated with it should be
treated as hazardous waste.[7][8] The primary principle is to prevent its release into the
environment. Therefore, under no circumstances should Gsk481 or its solutions be disposed of
down the sink or in regular trash.[7][9] All waste must be collected, properly labeled, and
disposed of through a licensed hazardous waste contractor, coordinated by your institution's
Environmental Health and Safety (EHS) office.[1][7]

Experimental Protocol: Step-by-Step Disposal Guide

The following protocol outlines the best practices for the collection and disposal of Gsk481
waste.

1. Waste Segregation and Collection:
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Solid Waste (Unused/Expired Gsk481):
o If possible, keep the compound in its original, clearly labeled container.

o If the original container is not available, transfer the solid waste to a new, sealable, and
chemically compatible container.

o Label the container clearly with "Hazardous Waste," the full chemical name ("Gsk481" and
its IUPAC name), and the approximate quantity.

Liguid Waste (Gsk481 Solutions, e.g., in DMSO):

o Designate a specific, sealed, and chemically compatible waste container for all liquid
waste containing Gsk481.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name, the solvent used (e.g., DMSO), and the estimated concentration of Gsk481.[7]

o Keep the waste container closed except when adding waste to prevent spills and
evaporation.[7][8][9]

Contaminated Labware and Personal Protective Equipment (PPE):

o Disposable items that have come into contact with Gsk481 (e.g., pipette tips, gloves, vials,
tubes) should be collected in a designated hazardous waste bag or container.[2]

o For heavily contaminated items, use an inert absorbent material to contain any residual
substance before placing it in the hazardous waste container.

. Storage of Hazardous Waste:

Store all Gsk481 waste containers in a designated, secure area away from incompatible
materials.[1][7]

Ensure the storage area is well-ventilated.

Utilize secondary containment to catch any potential leaks.[7][8]
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3. Arranging for Disposal:

e Once a waste container is full or is no longer needed, contact your institution's
Environmental Health and Safety (EHS) office.

e Provide the EHS office with a complete inventory of the waste, including the chemical names
and quantities.

» Follow your institution's specific procedures for waste pickup and disposal by a licensed
hazardous waste contractor.[1][9]

4. Empty Container Disposal:

o Empty containers that held Gsk481 must be triple-rinsed with an appropriate solvent (such
as the one used to make solutions, e.g., DMSO) before they can be considered for non-
hazardous disposal.[7][8]

¢ The rinsate from this process must be collected and disposed of as liquid hazardous waste.

[7]L8]

 After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for clean lab glass or plastic.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the general decision-making process and workflow for the
proper disposal of Gsk481 and associated chemical waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Gsk481 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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